Cas no 1227626-45-0 (Olmesartan Methyl Ketone)

• Product Name: Olmesartan Methyl Ketone
• CAS No: 1227626-45-0
• MF: C₂₅H₂₈N₆O₂
• MW: 444.528824806213
• CID: 1059685
• PubChem ID: 71751322
• Update Time: 2025-06-14

Olmesartan Methyl Ketone Chemical and Physical Properties

Names and Identifiers

• Olmesartan Methyl Ke
• Olmesartan Methyl Ketone
• 1-[5-(2-hydroxypropan-2-yl)-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]imidazol-4-yl]ethanone
• 1-[4-(2-Hydroxypropan-2-yl)-2-propyl-1-{[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl}-1H-imidazol-5-yl]ethan-1-one
• DTXSID90858254
• 1-[4-(1-Hydroxy-1-methylethyl)-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1H-imidazol-5-yl]ethanone;
• 1227626-45-0
• SCHEMBL20257334

• Inchi： 1S/C25H28N6O2/c1-5-8-21-26-23(25(3,4)33)22(16(2)32)31(21)15-17-11-13-18(14-12-17)19-9-6-7-10-20(19)24-27-29-30-28-24/h6-7,9-14,33H,5,8,15H2,1-4H3,(H,27,28,29,30)
• InChI Key： HXBOGIAKDFTLIE-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1=C(C(C)=O)N(CC2C=CC(C3=CC=CC=C3C3N=NNN=3)=CC=2)C(CCC)=N1

Computed Properties

• Exact Mass: 444.22700
• Monoisotopic Mass: 444.22737416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 148-151°C
• Boiling Point: 643.8±65.0 °C at 760 mmHg
• Flash Point: 343.2±34.3 °C
• PSA: 109.58000
• LogP: 4.16100
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

Olmesartan Methyl Ketone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Amber Vial, Refrigerator, Under Inert Atmosphere

Additional information on Olmesartan Methyl Ketone

Comprehensive Overview of Olmesartan Methyl Ketone (CAS No. 1227626-45-0): Properties, Applications, and Industry Insights

Olmesartan Methyl Ketone (CAS No. 1227626-45-0) is a key intermediate compound widely utilized in the pharmaceutical industry, particularly in the synthesis of olmesartan medoxomil, a prominent angiotensin II receptor blocker (ARB). This compound has garnered significant attention due to its critical role in producing antihypertensive medications, which address the growing global demand for cardiovascular disease management. With the rise in hypertension cases and the increasing focus on precision medicine, the demand for high-quality intermediates like Olmesartan Methyl Ketone continues to surge.

The chemical structure of Olmesartan Methyl Ketone features a methyl ketone functional group, which is pivotal for its reactivity and subsequent transformations in drug synthesis. Researchers and manufacturers prioritize this compound for its consistency, purity, and compatibility with modern green chemistry principles. As sustainability becomes a focal point in the pharmaceutical sector, innovations in the production of 1227626-45-0 emphasize reduced waste and energy-efficient processes.

In recent years, the pharmaceutical industry has witnessed a surge in searches related to olmesartan intermediates, CAS 1227626-45-0 suppliers, and hypertension drug synthesis. These trends reflect the compound's commercial and therapeutic relevance. Additionally, the rise of generic drug manufacturing has further amplified the need for reliable sources of Olmesartan Methyl Ketone, as companies seek cost-effective alternatives to branded medications without compromising quality.

From a regulatory perspective, Olmesartan Methyl Ketone adheres to stringent Good Manufacturing Practices (GMP) standards, ensuring its safety and efficacy in downstream applications. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, a critical factor given its role in producing life-saving drugs. The compound's stability under controlled conditions also makes it a preferred choice for large-scale pharmaceutical production.

Beyond its pharmaceutical applications, 1227626-45-0 has sparked interest in academic research, particularly in studies exploring structure-activity relationships (SAR) of ARBs. Scientists are investigating modifications to the olmesartan backbone to develop next-generation antihypertensive agents with improved bioavailability and fewer side effects. This aligns with the broader industry shift toward personalized medicine and patient-centric therapies.

As the global healthcare landscape evolves, Olmesartan Methyl Ketone remains a cornerstone in the fight against hypertension. Its synthesis, scalability, and adaptability to emerging technologies like continuous flow chemistry position it as a vital component in modern drug development. For stakeholders in the pharmaceutical value chain, understanding the nuances of this compound is essential to navigating the competitive and ever-changing market.